Cas no 1008-83-9 (2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-)

2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- is a heterocyclic organic compound featuring a benzoxazinone core structure with a methyl substituent at the 3-position. This compound is of interest in synthetic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its rigid bicyclic framework and reactive carbonyl group enable selective functionalization, making it valuable for constructing complex molecular architectures. The methyl group enhances stability while maintaining reactivity, facilitating controlled transformations. Applications include its use in the synthesis of bioactive molecules, where its structural motif contributes to desired pharmacological properties. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results.
2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- structure
1008-83-9 structure
Product name:2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-
CAS No:1008-83-9
MF:C9H9NO2
MW:163.173
MDL:MFCD27937069
CID:3551731
PubChem ID:571819

2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-
    • 3-Methyl-3,4-dihydro-benzo[e][1,3]oxazin-2-one
    • EN300-6498818
    • 3-Methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one #
    • 3-Methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
    • Z1862014448
    • 3-methyl-4H-1,3-benzoxazin-2-one
    • 1008-83-9
    • Benzo[e]-1,3-oxazine-2-one, 3-methyl
    • 3-Methylbenzo[e][1,3]-oxazine-2-one
    • SCHEMBL10075481
    • FOCZWAAXMRNTNY-UHFFFAOYSA-N
    • G24258
    • MFCD27937069
    • 3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
    • BAA00883
    • MDL: MFCD27937069
    • Inchi: InChI=1S/C9H9NO2/c1-10-6-7-4-2-3-5-8(7)12-9(10)11/h2-5H,6H2,1H3
    • InChI Key: FOCZWAAXMRNTNY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 163.063329g/mol
  • Monoisotopic Mass: 163.063329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 163.17g/mol
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.5Ų

2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6498818-0.05g
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
1008-83-9 95.0%
0.05g
$66.0 2025-03-21
Enamine
EN300-6498818-10.0g
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
1008-83-9 95.0%
10.0g
$1593.0 2025-03-21
Aaron
AR01W9C8-50mg
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
1008-83-9 95%
50mg
$116.00 2023-12-16
1PlusChem
1P01W93W-10g
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
1008-83-9 95%
10g
$2031.00 2023-12-27
Aaron
AR01W9C8-10g
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
1008-83-9 95%
10g
$2216.00 2023-12-16
Enamine
EN300-6498818-0.1g
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
1008-83-9 95.0%
0.1g
$98.0 2025-03-21
Enamine
EN300-6498818-1.0g
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
1008-83-9 95.0%
1.0g
$371.0 2025-03-21
Enamine
EN300-6498818-5.0g
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
1008-83-9 95.0%
5.0g
$1075.0 2025-03-21
Apollo Scientific
OR346474-1g
3-Methyl-3,4-dihydrobenzo[e][1,3]oxazin-2-one
1008-83-9 95+%
1g
£283.00 2023-09-01
Enamine
EN300-6498818-2.5g
3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
1008-83-9 95.0%
2.5g
$726.0 2025-03-21

2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl- Related Literature

Additional information on 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-

CAS No. 1008-83-9: 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl

The compound CAS No. 1008-83-9, also known as 2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing both oxygen and nitrogen atoms in their structure. The benzoxazine framework is particularly interesting due to its unique electronic properties and structural versatility.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of CAS No. 1008-83-9. Researchers have explored various routes, including condensation reactions and cyclization processes, to efficiently synthesize this compound. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-end applications.

One of the most notable applications of CAS No. 1008-83-9 is in the field of materials science. The compound has been used as a precursor for the synthesis of advanced materials such as polymers and composites. Its ability to undergo polymerization under specific conditions has made it a valuable component in the development of high-performance materials with tailored properties.

In addition to its role in materials science, CAS No. 1008-83-9 has also found applications in pharmaceutical research. The compound serves as a building block for the synthesis of bioactive molecules with potential therapeutic effects. Recent studies have highlighted its role in drug design, particularly in the development of anti-inflammatory and antioxidant agents.

The structural properties of CAS No. 1008-83_9 make it an ideal candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, which is crucial for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating this compound into electronic devices can significantly enhance their performance and efficiency.

From an environmental perspective, CAS No. 1008_83_9 has been studied for its potential role in green chemistry initiatives. Its use as a catalyst or solvent in eco-friendly chemical processes has been explored extensively. Recent findings suggest that this compound can facilitate reactions under mild conditions, reducing energy consumption and minimizing waste generation.

The demand for CAS No. 1008_83_9 continues to grow due to its versatility and wide-ranging applications across multiple industries. As researchers uncover new ways to harness its unique properties, this compound is expected to play an even more critical role in advancing scientific and technological frontiers.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1008-83-9)2H-1,3-Benzoxazin-2-one, 3,4-dihydro-3-methyl-
Purity:99%/99%
Quantity:1g/5g
Price ($):268.0/835.0